What exactly is Comu?
Comu(1-Cyano-2-ethoxy-2-oxoethylidenaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate. Reagent for coupling with amide. Marketed as a more secure and efficient alternative to benzotriazole-based coupling reagents. See Peptide Synthesis Triazoles. e
Uses of Comu
Comu is utilized as an effective coupling agent in the phosphonamidation reaction and as a coupling agent in the production of peptides from the solid phase.
Chemical properties of Comu
COMU is a less hazardous and more effective peptide coupling agent that provides equal or better than the HATU. The COMU is non-explosive. It does not contain the benzotriazole moiety). Suitable for solution phase & solid phase peptide synthesis. The highest retention of configuration races is minimal or non-existent. It is highly soluble and stable in ...